N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(p-tolylthio)acetamide hydrochloride
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Description
N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(p-tolylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C25H26ClN3OS3 and its molecular weight is 516.13. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Activity and Molecular Design
The chemical structure of interest is closely related to compounds investigated for their inhibitory activity against enzymes or biological processes. For instance, derivatives like 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, displaying selectivity over ACAT-2. This specificity is achieved through molecular design that enhances aqueous solubility and oral absorption, indicating the compound's potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Synthesis and Antimicrobial Activity
Compounds with a similar core structure have been synthesized and assessed for their antimicrobial activity. For example, derivatives synthesized for targeting phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) exhibited significant efficacy, highlighting the role of these structures in developing new antimicrobial agents (Stec et al., 2011).
Insecticidal Properties
Research into heterocyclic compounds incorporating a thiadiazole moiety has shown potential insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. This suggests that derivatives of the compound may offer a basis for developing novel insecticides (Fadda et al., 2017).
Antitumor and Anticancer Activity
Additionally, related compounds have been explored for their antitumor and anticancer activities. The structural motifs present in these compounds, such as the thiazole and pyridine rings, are key features that contribute to their efficacy against various cancer cell lines, showcasing the potential of such molecules in oncology research (Alqahtani & Bayazeed, 2020).
Properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-(4-methylphenyl)sulfanylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3OS3.ClH/c1-3-28-13-12-18-21(14-28)32-25(23(18)24-26-19-6-4-5-7-20(19)31-24)27-22(29)15-30-17-10-8-16(2)9-11-17;/h4-11H,3,12-15H2,1-2H3,(H,27,29);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRCPORBJBLRDHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CSC5=CC=C(C=C5)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClN3OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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